Cas no 1638767-92-6 (5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638767-92-6
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 5290616
• Update Time: 2026-03-10

5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C9H9ClN2/c1-6-4-11-9-8(6)2-7(3-10)5-12-9/h2,4-5H,3H2,1H3,(H,11,12)
• InChI Key： ZJPSZYNANBBFHM-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=CC(CCl)=CN=2

Additional information on 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638767-92-6)

5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1638767-92-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of both a chloromethyl group and a methyl substituent on the pyrrolopyridine core imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrrolo[2,3-b]pyridine moiety is a fused ring system consisting of a pyrrole ring and a pyridine ring, which is known to exhibit diverse pharmacological effects. This structural motif is frequently encountered in natural products and drug candidates, owing to its ability to interact with multiple biological targets. The chloromethyl group at the 5-position introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. Similarly, the methyl group at the 3-position influences the electronic properties of the ring system, potentially modulating its binding affinity to biological receptors.

In recent years, there has been growing interest in 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine due to its potential applications in drug discovery. Researchers have explored its utility as a building block for the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its role in developing compounds that interact with enzymes involved in cancer metabolism and inflammation pathways. The compound's ability to undergo nucleophilic addition reactions at the chloromethyl site allows for the facile introduction of diverse functional groups, facilitating the creation of novel pharmacophores.

One of the most compelling aspects of 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine is its versatility in medicinal chemistry. The pyrrolopyridine core is a privileged scaffold in drug design, with several FDA-approved drugs featuring this motif. By leveraging this scaffold, researchers can design molecules with enhanced binding affinity and selectivity. The chloromethyl group serves as a versatile handle for further derivatization, enabling the synthesis of compounds with tailored biological activities. This has led to several preclinical studies investigating its potential as an anti-inflammatory agent and an inhibitor of metabolic enzymes.

Recent advances in computational chemistry have further highlighted the significance of 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine as a key intermediate. Molecular modeling studies have revealed that this compound can effectively bind to target proteins through multiple interaction modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the optimization of lead compounds in drug development pipelines. Additionally, biocatalytic approaches have been explored to enhance the synthesis of this compound, reducing reliance on traditional organic transformations and improving overall efficiency.

The pharmaceutical industry has taken notice of 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine due to its potential as a starting material for high-value therapeutics. Several companies are currently engaged in synthesizing derivatives of this compound for preclinical evaluation. The ability to modify both the pyrrole and pyridine rings allows for extensive structural diversification, which is crucial for identifying compounds with optimal pharmacokinetic profiles. Furthermore, green chemistry principles have been applied to develop more sustainable synthetic routes for this intermediate, aligning with global efforts to reduce environmental impact.

The chemical reactivity of 5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine also makes it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored in catalysis and sensor development. These applications leverage the unique electronic properties of the pyrrolopyridine scaffold and its functional groups. By integrating this compound into advanced materials systems, researchers aim to develop novel catalysts with improved efficiency and selectivity.

In conclusion,5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638767-92-6) represents a promising intermediate in synthetic chemistry and drug discovery. Its structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,5-(chloromethyl)-3-methyl-1H-pyrrolo[2,3-b]pyridine is poised to play an increasingly important role in both academic research and industrial drug development.